Cas no 2411267-63-3 (N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide)

• Product Name: N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide
• CAS No: 2411267-63-3
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5380114
• Update Time: 2025-06-13

N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide

• Inchi： 1S/C13H12N2O/c1-2-6-13(16)15(10-9-14)11-12-7-4-3-5-8-12/h3-5,7-8H,10-11H2,1H3
• InChI Key： HHUQXABTDMARRF-UHFFFAOYSA-N
• SMILES： C(N(CC#N)CC1=CC=CC=C1)(=O)C#CC

Experimental Properties

• Density: 1.142±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 374.2±52.0 °C(Predicted)
• pka: -2.00±0.70(Predicted)

Additional information on N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide

Comprehensive Analysis of N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide (CAS No. 2411267-63-3)

The compound N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide (CAS No. 2411267-63-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing frequently asked questions and trending topics in the field.

One of the most searched questions regarding N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide is its role in drug discovery. Researchers are particularly interested in its cyano and butynamide functional groups, which are known to interact with biological targets. The presence of a phenylmethyl moiety further enhances its potential as a scaffold for designing novel therapeutics. Recent studies have explored its applicability in modulating enzyme activity, making it a candidate for treating metabolic disorders.

Another hot topic is the synthetic accessibility of CAS No. 2411267-63-3. Organic chemists often search for efficient routes to synthesize this compound, given its complex structure. A common approach involves the coupling of cyanomethylamine with phenylmethyl bromide, followed by amidation with 2-butynoic acid. Optimizing these reactions for higher yields and purity remains a focus in synthetic chemistry forums.

From an industrial perspective, N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide is being evaluated for its utility in crop protection. Its butynamide group exhibits herbicidal properties, aligning with the growing demand for eco-friendly agrochemicals. Companies are investing in R&D to explore its efficacy against resistant weed strains, a pressing issue in modern agriculture.

Stability and storage conditions are also frequently discussed. The cyano group in CAS No. 2411267-63-3 requires careful handling to prevent hydrolysis. Recommendations include storing the compound in anhydrous environments at low temperatures, which aligns with best practices for similar nitrile-containing molecules.

In computational chemistry, N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide serves as a model for studying intramolecular interactions. Molecular docking simulations reveal how its phenylmethyl and butynamide segments influence binding affinities—a topic widely explored in AI-driven drug design platforms.

Environmental impact assessments of CAS No. 2411267-63-3 are gaining traction, particularly regarding biodegradability. Preliminary data suggest moderate persistence, prompting investigations into derivative formulations with improved ecological profiles. This aligns with global trends toward sustainable chemistry.

Analytical methods for quantifying N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide often involve HPLC-UV or LC-MS techniques. Researchers emphasize the importance of method validation, especially given the compound’s UV-active phenyl ring and polar cyano group, which affect chromatographic behavior.

Patent landscapes reveal increasing filings around CAS No. 2411267-63-3, particularly in Asia and North America. Key applications span from photoresist materials to specialty polymers, highlighting its versatility beyond life sciences.

In conclusion, N-(Cyanomethyl)-N-(phenylmethyl)-2-butynamide represents a multifaceted compound with expanding relevance across industries. Its structural uniqueness continues to inspire innovation, whether in medicinal chemistry, agriculture, or material science—making it a compelling subject for ongoing research and commercial exploration.